3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide

• IUPAC Name: 3-hydroxy-4-oxo-1H-quinoline-2-carboxamide
• InChI: InChI=1S/C10H8N2O3/c11-10(15)7-9(14)8(13)5-3-1-2-4-6(5)12-7/h1-4,14H,(H2,11,15)(H,12,13)
• InChI Key: CLFOIAUIYQFDCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(N2)C(=O)N)O
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol

Description

3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide (HODC) is a heterocyclic compound that is commonly used in the synthesis of organic compounds and pharmaceuticals. HODC is a versatile compound that has a wide range of applications in the fields of organic chemistry, medicinal chemistry and pharmaceutical sciences. HODC is also known as quinoline-2-carboxamide and is a derivative of quinoline. HODC is a highly polar compound that can be synthesized from a variety of starting materials, such as amino acids, amines, and carboxylic acids. HODC is an important intermediate in the synthesis of various organic compounds and pharmaceuticals.

Mechanism of Action

The mechanism of action of HODC is not fully understood. However, it is believed that HODC acts as a proton acceptor, which allows it to form hydrogen bonds with other molecules. HODC is also believed to act as a nucleophile, which allows it to form covalent bonds with other molecules. HODC is also believed to act as an electrophile, which allows it to form electrostatic interactions with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of HODC have not been fully studied. However, it is believed that HODC may have anti-inflammatory and anti-cancer properties. HODC is also believed to have the potential to modulate the activity of enzymes, receptors, and other proteins. HODC is also believed to have the potential to modulate the expression of genes and proteins.

Advantages and Limitations for Lab Experiments

The advantages of using HODC in laboratory experiments include its ease of synthesis, its low cost, and its high reactivity. The limitations of using HODC in laboratory experiments include its toxicity, its instability, and its poor solubility in organic solvents.

Future Directions

The future directions for HODC research include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research is needed to develop more efficient and cost-effective methods for the synthesis of HODC. Furthermore, further research is needed to develop more efficient and cost-effective methods for the purification of HODC. Finally, further research is needed to develop methods to improve the stability and solubility of HODC.

Synthesis Methods

HODC can be synthesized via a variety of methods, including the condensation of an amine and a carboxylic acid, the reaction of an amine and a carboxylic acid with an aldehyde, and the reaction of an amine and a carboxylic acid with an acid chloride. The condensation of an amine and a carboxylic acid is one of the most common methods for the synthesis of HODC. The reaction of an amine and a carboxylic acid with an aldehyde is also a common method for the synthesis of HODC, and the reaction of an amine and a carboxylic acid with an acid chloride is also a common method for the synthesis of HODC.

Scientific Research Applications

HODC has a wide range of applications in the field of scientific research. HODC has been used in the synthesis of various organic compounds, such as indoles, pyrroles, and quinolines. HODC has also been used in the synthesis of various pharmaceuticals, such as anti-cancer drugs, anti-inflammatory drugs, and anti-viral drugs. HODC has also been used in the synthesis of various polymers, such as polyurethanes and polycarbonates. HODC has also been used in the synthesis of various catalysts, such as transition metal complexes and organometallic compounds.